Cas no 36207-25-7 (Benzeneethanol, b,4-diethyl-)

• Product Name: Benzeneethanol, b,4-diethyl-
• CAS No: 36207-25-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 311729
• PubChem ID: 118286
• Update Time: 2025-04-19

Benzeneethanol, b,4-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b,4-diethyl-
• 2-(4-ethylphenyl)butan-1-ol
• Benzeneethanol, beta,4-diethyl-
• beta,4-Diethylphenethyl alcohol
• 36207-25-7
• DTXSID70885644
• AKOS014316524
• EINECS 252-910-4
• Benzeneethanol, .beta.,4-diethyl-
• NS00058593

• Inchi： 1S/C12H18O/c1-3-10-5-7-12(8-6-10)11(4-2)9-13/h5-8,11,13H,3-4,9H2,1-2H3
• InChI Key： ALCFKGDNZCFGLU-UHFFFAOYSA-N
• SMILES： OCC(CC)C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 178.135765
• Monoisotopic Mass: 178.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3

Experimental Properties

• Density: 0.956
• Boiling Point: 237.8°Cat760mmHg
• Flash Point: 107.2°C
• Refractive Index: 1.514